Cas no 2228624-71-1 (1-(1-methoxypropyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid
• CAS No: 2228624-71-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6196174
• PubChem ID: 165671899
• Update Time: 2025-06-09

1-(1-methoxypropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid
• 2228624-71-1
• EN300-1782760

• Inchi： 1S/C11H20O3/c1-3-9(14-2)11(10(12)13)7-5-4-6-8-11/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： NXMBNOIDPODYDP-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid

1-(1-methoxypropyl)cyclohexane-1-carboxylic acid (CAS No. 2228624-71-1): An Overview

1-(1-methoxypropyl)cyclohexane-1-carboxylic acid (CAS No. 2228624-71-1) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of cyclohexanecarboxylic acids and features a methoxypropyl substituent, which imparts distinct properties and reactivity profiles.

The methoxypropyl group in 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid plays a crucial role in modulating the compound's solubility, stability, and reactivity. The presence of the methoxy group enhances the compound's polarity, making it more soluble in polar solvents such as water and ethanol. This property is particularly advantageous in pharmaceutical applications where solubility is a critical factor for drug delivery and bioavailability.

In terms of stability, the cyclohexane ring provides a rigid structure that can protect the methoxypropyl substituent from undergoing rapid degradation. This enhanced stability is beneficial for long-term storage and use in various formulations. Additionally, the cyclohexane ring can influence the conformational flexibility of the molecule, which can be exploited in designing drugs with specific binding affinities to target proteins or receptors.

Recent research has focused on the potential of 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid as a building block for synthesizing more complex molecules. For instance, studies have shown that this compound can serve as an intermediate in the synthesis of anti-inflammatory agents and anti-cancer drugs. The carboxylic acid functionality can be readily functionalized through esterification, amide formation, or other chemical transformations to introduce additional functional groups that enhance the therapeutic efficacy of the final product.

The biological activity of 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid has also been investigated. Preliminary studies suggest that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings are particularly relevant in the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its potential therapeutic applications, 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid has shown promise in materials science. The compound's unique combination of rigidity from the cyclohexane ring and flexibility from the methoxypropyl substituent makes it suitable for use in polymer synthesis. Research has demonstrated that incorporating this compound into polymer chains can improve the mechanical properties of the resulting materials, such as tensile strength and thermal stability.

The synthesis of 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid typically involves a multi-step process that includes Grignard reactions, esterification, and hydrolysis. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and energy consumption.

In conclusion, 1-(1-methoxypropyl)cyclohexane-1-carboxylic acid (CAS No. 2228624-71-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure, characterized by a cyclohexane ring and a methoxypropyl substituent, offers valuable properties such as enhanced solubility, stability, and reactivity. Ongoing research continues to uncover new uses for this compound, making it an exciting area of study for scientists and researchers alike.